Cas no 1361546-84-0 (6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid)
6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
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- 6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid
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- Inchi: 1S/C12H6Cl3NO3/c13-7-3-1-5(9(14)10(7)15)6-2-4-8(12(18)19)16-11(6)17/h1-4H,(H,16,17)(H,18,19)
- InChI Key: JQWYEKSGNLIMSD-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C1=CC=C(C(=O)O)NC1=O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 475
- XLogP3: 3.5
- Topological Polar Surface Area: 66.4
6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002152-250mg |
6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid |
1361546-84-0 | 97% | 250mg |
$646.00 | 2022-04-03 | |
| Alichem | A024002152-500mg |
6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid |
1361546-84-0 | 97% | 500mg |
$931.00 | 2022-04-03 | |
| Alichem | A024002152-1g |
6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid |
1361546-84-0 | 97% | 1g |
$1,797.60 | 2022-04-03 |
6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid
Recent Advances in the Study of 6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid (CAS: 1361546-84-0)
6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid (CAS: 1361546-84-0) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trichlorophenyl and picolinic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of anti-inflammatory and antimicrobial properties.
The synthesis of 6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid has been refined to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers utilized a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions, followed by selective hydroxylation. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity and high purity (>98%).
In terms of biological activity, recent in vitro studies have demonstrated that 6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid exhibits potent inhibitory effects on key inflammatory mediators such as TNF-α and IL-6. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to suppress NF-κB signaling pathways, suggesting a potential role in treating chronic inflammatory diseases. Additionally, the compound has shown moderate antimicrobial activity against Gram-positive bacteria, including Staphylococcus aureus, with an MIC value of 32 µg/mL.
Further investigations into the pharmacokinetic properties of 6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid have revealed challenges related to its oral bioavailability. A recent preclinical study in rodents indicated low plasma concentrations following oral administration, likely due to poor solubility and rapid metabolism. However, formulation strategies such as nanoparticle encapsulation and prodrug derivatization are currently being explored to enhance its bioavailability and therapeutic efficacy.
In conclusion, 6-Hydroxy-5-(2,3,4-trichlorophenyl)picolinic acid (CAS: 1361546-84-0) represents a promising scaffold for further drug development. Its dual anti-inflammatory and antimicrobial activities, combined with ongoing efforts to optimize its pharmacokinetic profile, make it a compelling candidate for future preclinical and clinical studies. Researchers are encouraged to explore its potential in combination therapies and targeted delivery systems to maximize its therapeutic benefits.
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